3-(Cyclopropylmethoxy)-5-fluoroaniline

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 3-(cyclopropylmethoxy)-5-fluoroaniline
• InChI: InChI=1S/C10H12FNO/c11-8-3-9(12)5-10(4-8)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2
• InChI Key: IUPNYFKPUBAIPL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC(=CC(=C2)N)F

Description

The compound 3-(Cyclopropylmethoxy)-5-fluoroaniline (CAS: Not explicitly listed in evidence; positional isomer discussed below) is an aniline derivative featuring a cyclopropylmethoxy (-OCH₂C₃H₅) group at position 3 and a fluorine atom at position 5. However, the provided evidence predominantly references 2-(cyclopropylmethoxy)-5-fluoroaniline (CAS: 937596-77-5), a positional isomer with substituents at positions 2 and 5 . For consistency, this analysis will focus on 2-(cyclopropylmethoxy)-5-fluoroaniline, as detailed in the evidence.

Key Properties (from ):

• Molecular Formula: C₁₀H₁₂FNO
• Molecular Weight: 181.21 g/mol
• Physical Form: Oil
• IUPAC Name: 2-(Cyclopropylmethoxy)-5-fluoroaniline
• Applications: Intermediate in organic synthesis, particularly for pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclopropylmethoxy)-5-fluoroaniline typically involves multiple steps. One common method starts with the preparation of the intermediate 3-(Cyclopropylmethoxy)-5-fluorobenzaldehyde. This intermediate is then subjected to reductive amination using an appropriate amine source to yield the final product. The reaction conditions often include the use of reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Industrial Production Methods: In an industrial setting, the production of 3-(Cyclopropylmethoxy)-5-fluoroaniline may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-(Cyclopropylmethoxy)-5-fluoroaniline can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form various reduced derivatives, depending on the reducing agent and conditions used.

Substitution: It can participate in nucleophilic substitution reactions, where the fluorine atom or the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation are frequently used.

Substitution: Reagents like sodium hydride, potassium tert-butoxide, and various organometallic reagents are employed for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction could produce amines or alcohols. Substitution reactions can lead to a variety of substituted aniline derivatives.

Scientific Research Applications

Chemistry: 3-(Cyclopropylmethoxy)-5-fluoroaniline is used as a building block in the synthesis of more complex organic molecules. It serves as an intermediate in the preparation of pharmaceuticals, agrochemicals, and dyes.

Biology: In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit antimicrobial, antifungal, or anticancer properties, making it a candidate for drug development.

Medicine: The compound is investigated for its potential therapeutic applications. It may act as an inhibitor of specific enzymes or receptors, contributing to the development of new medications for various diseases.

Industry: In the industrial sector, 3-(Cyclopropylmethoxy)-5-fluoroaniline is used in the production of specialty chemicals and materials. It may be incorporated into polymers, coatings, and other advanced materials to enhance their properties.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylmethoxy)-5-fluoroaniline depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes, receptors, or ion channels. The compound can bind to these targets and modulate their activity, leading to therapeutic effects. For example, it may inhibit the activity of a specific enzyme involved in a disease pathway, thereby reducing disease symptoms.

Comparison with Similar Compounds

Positional Isomers

Positional isomerism significantly impacts physicochemical properties and reactivity:

Compound	CAS	Substituents	Molecular Weight (g/mol)	Physical Form	Key Differences
2-(Cyclopropylmethoxy)-5-fluoroaniline	937596-77-5	2-OCH₂C₃H₅, 5-F, NH₂	181.21	Oil	High solubility in organic solvents due to oil form
4-(Cyclopropylmethoxy)aniline	122828-48-2	4-OCH₂C₃H₅, NH₂	163.22	Solid	Lower steric hindrance at position 4 enhances crystallinity
3-(Cyclopropylmethoxy)-4-methylaniline	1155956-52-7	3-OCH₂C₃H₅, 4-CH₃, NH₂	177.25	Solid	Methyl group increases hydrophobicity

Insights :

• Steric Effects : The cyclopropylmethoxy group at position 2 introduces steric hindrance, which may slow reactions at the ortho position compared to para-substituted isomers .

Functional Group Variations

Substituent type and number influence biological activity and synthetic utility:

Compound	CAS	Substituents	Molecular Weight (g/mol)	Key Differences
3-Chloro-4-ethoxy-5-fluoroaniline	1017778-85-6	3-Cl, 4-OCH₂CH₃, 5-F, NH₂	217.64	Chlorine enhances electrophilicity; ethoxy increases lipophilicity
3-(3-Chloro-5-fluorophenyl)aniline	1355247-37-8	3-Cl, 5-F (on second ring)	228.07	Biphenyl structure expands conjugation, affecting UV absorption

Insights :

• Bioactivity : Chlorine and fluorine substituents are common in pharmaceuticals (e.g., roflumilast, a PDE4 inhibitor with 3-cyclopropylmethoxy and 4-difluoromethoxy groups) . The target compound’s fluoro and cyclopropylmethoxy groups may similarly enhance binding to biological targets.
• Synthetic Utility : Compounds like 2-(cyclopropylmethoxy)-5-fluoroaniline serve as intermediates in synthesizing benzofuran derivatives (e.g., ), where palladium-catalyzed coupling reactions are critical .

Structural Analogues in Pharmaceuticals

Compound	Structure	Key Features	Applications
Roflumilast	3-cyclopropylmethoxy-4-difluoromethoxy	Potent PDE4 inhibitor (IC₅₀: 0.8 nM)	COPD, asthma treatment
Betaxolol HCl	Cyclopropylmethoxy-ethylphenoxypropanol	β1-selective adrenergic blocker	Hypertension, glaucoma

Insights :

Research Findings and Data Tables

Spectroscopic and Structural Comparisons

A study comparing fluoroaniline isomers (e.g., 5-nitro-2-fluoroaniline vs. 2-nitro-5-fluoroaniline) demonstrated that substituent position affects hydrogen bonding, dipole moments, and crystal packing . For example:

• 2-Nitro-5-fluoroaniline exhibits stronger intermolecular hydrogen bonds than its isomer, leading to higher melting points.
• 5-Nitro-2-fluoroaniline shows greater planarity in the aromatic ring, enhancing conjugation.

These findings highlight the importance of substituent positioning in dictating material properties.